Cas no 910635-37-9 (3-(4-cyano-2-ethyl-6-methylphenyl)propionic acid)

3-(4-cyano-2-ethyl-6-methylphenyl)propionic acid structure
910635-37-9 structure
Product Name:3-(4-cyano-2-ethyl-6-methylphenyl)propionic acid
CAS No:910635-37-9
MF:C13H15NO2
MW:217.263703584671
CID:2151782
PubChem ID:57437414
Update Time:2025-04-21

3-(4-cyano-2-ethyl-6-methylphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-cyano-2-ethyl-6-methylphenyl)propionic acid
    • 3-(4-cyano-2-ethyl-6-methyl-phenyl)-propionic acid
    • NDNCVJWDYARBKH-UHFFFAOYSA-N
    • 910635-37-9
    • SCHEMBL1174838
    • DB-338894
    • Inchi: 1S/C13H15NO2/c1-3-11-7-10(8-14)6-9(2)12(11)4-5-13(15)16/h6-7H,3-5H2,1-2H3,(H,15,16)
    • InChI Key: NDNCVJWDYARBKH-UHFFFAOYSA-N
    • SMILES: OC(CCC1C(C)=CC(C#N)=CC=1CC)=O

Computed Properties

  • Exact Mass: 217.110278721Da
  • Monoisotopic Mass: 217.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.1Ų
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